Cas no 773873-89-5 (methyl 3-fluoro-4-(trifluoromethyl)benzoate)

methyl 3-fluoro-4-(trifluoromethyl)benzoate structure
773873-89-5 structure
Product Name:methyl 3-fluoro-4-(trifluoromethyl)benzoate
CAS No:773873-89-5
MF:C9H6F4O2
MW:222.136356830597
MDL:MFCD06203754
CID:1016103
PubChem ID:46311152
Update Time:2025-04-20

methyl 3-fluoro-4-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

    • methyl 3-fluoro-4-(trifluoromethyl)benzoate
    • 3-ethyl-2-pyridinecarboxylic acid methyl ester
    • FT-0658034
    • KB-202895
    • methyl 3-ethylpicolinate
    • SBB068951
    • SureCN535668
    • AKOS027439711
    • 3-Fluoro-4-trifluoromethylbenzoic acid, methyl ester
    • FT-0709336
    • MFCD06203754
    • BS-29609
    • METHYL3-FLUORO-4-(TRIFLUOROMETHYL)BENZOATE
    • 773873-89-5
    • YFB87389
    • SCHEMBL3830811
    • Methyl 3-fluoro-4-trifluoroMethylbenzoate
    • DB-221070
    • MDL： MFCD06203754
    • Inchi： 1S/C9H6F4O2/c1-15-8(14)5-2-3-6(7(10)4-5)9(11,12)13/h2-4H,1H3
    • InChI Key： NLARJSCTWHCNMQ-UHFFFAOYSA-N
    • SMILES： FC1C=C(C(=O)OC)C=CC=1C(F)(F)F

Computed Properties

  • Exact Mass: 222.03039208g/mol
  • Monoisotopic Mass: 222.03039208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

methyl 3-fluoro-4-(trifluoromethyl)benzoate Pricemore >>

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methyl 3-fluoro-4-(trifluoromethyl)benzoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:773873-89-5)methyl 3-fluoro-4-(trifluoromethyl)benzoate
Order Number:A1090801
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:02
Price ($):205.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:773873-89-5)methyl 3-fluoro-4-(trifluoromethyl)benzoate
A1090801
Purity:99%
Quantity:5g
Price ($):205.0
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